N-(4-methoxyphenyl)-3-(4-methyl-3-nitrobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[(4-methyl-3-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19N3O6/c1-14-7-8-15(13-19(14)27(30)31)23(28)26-21-18-5-3-4-6-20(18)33-22(21)24(29)25-16-9-11-17(32-2)12-10-16/h3-13H,1-2H3,(H,25,29)(H,26,28)
• InChI Key: JYWQXPBILSLVBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)OC)[N+](=O)[O-]
• Molecular Formula: C24H19N3O6
• Molecular Weight: 445.4 g/mol

Description

N-(4-methoxyphenyl)-3-(4-methyl-3-nitrobenzamido)benzofuran-2-carboxamide, also known as MNBC, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MNBC belongs to the class of benzofuran derivatives that exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Corrosion Inhibition

Benzamide derivatives have been studied for their corrosion inhibition properties. For instance, benzamide derivatives with methoxy and nitro substituents have been investigated for their effectiveness in inhibiting the acidic corrosion of mild steel. These compounds, including those with methoxy substituents, show high efficiency in protecting metal surfaces from corrosion, demonstrating their utility in materials science and engineering (Mishra et al., 2018).

Pharmaceutical Research

Benzamide derivatives have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. Novel benzodifuran derivatives, for instance, have shown significant inhibition activity against cyclooxygenase enzymes, offering insights into the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Activities

Research into the synthesis of novel compounds from benzofuran derivatives has led to the discovery of molecules with moderate antitumor and antimicrobial activities. Such studies are crucial for the development of new drugs and treatments for various diseases (Xia et al., 2011).